Cas no 89840-79-9 (Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-)

• Product Name: Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
• CAS No: 89840-79-9
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 587504
• PubChem ID: 19682279
• Update Time: 2025-04-19

Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
• N,N-bis(2-methylpropyl)-3-nitrobenzenesulfonamide
• DTXSID90599190
• 89840-79-9
• AKOS003837186
• N,N-DIISOBUTYL-3-NITRO-1-BENZENESULFONAMIDE
• N,N-Bis(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
• STK417824

• Inchi： 1S/C14H22N2O4S/c1-11(2)9-15(10-12(3)4)21(19,20)14-7-5-6-13(8-14)16(17)18/h5-8,11-12H,9-10H2,1-4H3
• InChI Key： FSACVEJPRMIXQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6Ų